5-(9-ethyl-9H-carbazol-3-ylamino)-3-methyl-5-oxopentanoic acid

• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 5-[(9-ethylcarbazol-3-yl)amino]-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C20H22N2O3/c1-3-22-17-7-5-4-6-15(17)16-12-14(8-9-18(16)22)21-19(23)10-13(2)11-20(24)25/h4-9,12-13H,3,10-11H2,1-2H3,(H,21,23)(H,24,25)
• InChI Key: SJRQMAXWOVWAKF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CC(C)CC(=O)O)C3=CC=CC=C31

Description

5-(9-ethyl-9H-carbazol-3-ylamino)-3-methyl-5-oxopentanoic acid is a useful research compound. Its molecular formula is C20H22N2O3 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 9-ethyl-9H-carbazol-3-amine (4.21 g, 20 mmol) in THF (40 mL) was added 3-methylglutaric anhydride (2.56 g, 20.00 mmol), and the mixture was stirred at 90° C. for 4 hr. To the reaction mixture was added water, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine, and dried, and the solvent was evaporated under reduced pressure to give 5-(9-ethyl-9H-carbazol-3-ylamino)-3-methyl-5-oxopentanoic acid (6.23 g, 18.41 mmol, 92%) as a white powder.